(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (5E)-2-(3,4-dimethylphenyl)imino-5-[(2-hydroxy-3-methoxyphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-12-8-9-15(10-13(12)2)21-20-22(3)19(24)17(26-20)11-14-6-5-7-16(25-4)18(14)23/h5-11,23H,1-4H3/b17-11+,21-20?
• InChI Key: HOWMOEFKOQVMGO-UQZIKHPZSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)/C(=C\C3=C(C(=CC=C3)OC)O)/S2)C)C
• SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)C(=CC3=C(C(=CC=C3)OC)O)S2)C)C

Description

(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one, also known as DM-Hydrazone, is a synthetic compound that has gained interest in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for future research and development.

Mechanism of Action

The mechanism of action of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one exerts its anticancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, in various tissues.

Advantages and Limitations for Lab Experiments

(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its chemical composition and purity. (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has also been shown to exhibit low toxicity, making it a safer alternative to other anticancer drugs. However, (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one also requires further investigation to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one research. One potential area of research is the optimization of its therapeutic potential. This could involve the development of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one derivatives with improved efficacy and selectivity. Another area of research is the investigation of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one's pharmacokinetics and pharmacodynamics. This could provide valuable information for the development of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one as a potential anticancer drug. Additionally, the potential use of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one in combination with other anticancer drugs could be explored to enhance its therapeutic effects.

Synthesis Methods

The synthesis of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one involves the reaction of 2-hydroxy-3-methoxybenzaldehyde and 3,4-dimethylaniline with thiosemicarbazide in the presence of acetic acid. The resulting product is then subjected to cyclization with sulfuric acid to obtain (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one. This synthesis method has been optimized to yield high purity and high yield of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one.

Scientific Research Applications

(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(2-hydroxy-3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.